3-(Boc-amino)-3-(3-nitrophenyl)propionic acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C14H18N2O6/c1-14(2,3)22-13(19)15-11(8-12(17)18)9-5-4-6-10(7-9)16(20)21/h4-7,11H,8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key: VSSDZTCJXHBUGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C14H18N2O6
• DSSTOX Substance ID: DTXSID30373557
• Molecular Weight: 310.30 g/mol
• CAS No.: 284492-22-4

Description

3-(Boc-amino)-3-(3-nitrophenyl)propionic acid is a useful research compound. Its molecular formula is C14H18N2O6 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Spectroscopic Analysis and Molecular Docking : The compound 3-Amino-3-(2-nitrophenyl) propionic acid, which is structurally similar to the query compound, has been characterized using FT-IR, FT-Raman, and UV–Visible spectra. This study also used density functional theory (DFT) for analyzing the bonding nature and electronic properties. The low toxicity of this compound led to molecular docking investigations, revealing its interaction with different proteins, suggesting potential biological applications (Abraham et al., 2018).

• Peptide Synthesis : The research on 3-nitro-2-pyridinesulfenyl (Npys) group, which is related to the Boc group in the query compound, demonstrated its utility in peptide synthesis. This group can protect and activate amino and hydroxyl groups, highlighting its significance in creating specific peptides (Matsueda & Walter, 2009).

• Solid-Phase Peptide Synthesis : A study focusing on the synthesis of peptide amides under mild conditions investigated various 3-nitro-4-(N-protected aminomethyl)benzoic acids. These compounds are essential in the preparation of peptide chains, indicating the potential use of the query compound in similar applications (Hammer et al., 2009).

• Modification of Amino Acids : Research on the Wolff rearrangement of a-aminodiazoketones derived from NU-urethane protected a-amino acids in the presence of o-nitrophenol showcases the modification of amino acids. This process led to the synthesis of crystalline, optically pure beta-amino acid active esters, suggesting similar potential modifications for the query compound (Ananda, Gopi, & Babu, 2001).

• N-tert-Butoxycarbonylation : A study on the N-tert-butoxycarbonylation of amines using H3PW12O40 as a catalyst highlights a process relevant to the Boc group in the query compound. This process is essential for protecting amino acids during peptide synthesis, indicating a possible application area (Heydari et al., 2007).